5-cyclopropyl-N-[(E)-(2-phenylmethoxyphenyl)methylideneamino]pyrazolidine-3-carboxamide

• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 5-cyclopropyl-N-[(E)-(2-phenylmethoxyphenyl)methylideneamino]pyrazolidine-3-carboxamide
• InChI: InChI=1S/C21H24N4O2/c26-21(19-12-18(23-24-19)16-10-11-16)25-22-13-17-8-4-5-9-20(17)27-14-15-6-2-1-3-7-15/h1-9,13,16,18-19,23-24H,10-12,14H2,(H,25,26)/b22-13+
• InChI Key: PWSIRWSHEGHTGK-LPYMAVHISA-N
• Isomeric SMILES: C1CC1C2CC(NN2)C(=O)N/N=C/C3=CC=CC=C3OCC4=CC=CC=C4
• Canonical SMILES: C1CC1C2CC(NN2)C(=O)NN=CC3=CC=CC=C3OCC4=CC=CC=C4

Description

5-cyclopropyl-N-[(E)-(2-phenylmethoxyphenyl)methylideneamino]pyrazolidine-3-carboxamide is a complex organic compound that belongs to the class of pyrazolidine derivatives This compound is characterized by its unique structure, which includes a cyclopropyl group, a phenylmethoxyphenyl moiety, and a pyrazolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-cyclopropyl-N-[(E)-(2-phenylmethoxyphenyl)methylideneamino]pyrazolidine-3-carboxamide typically involves the reaction of a cyclopropyl-substituted pyrazolidine with a phenylmethoxyphenyl aldehyde under specific conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors or batch reactors. The process is designed to ensure consistent quality and high efficiency. The use of advanced purification techniques, such as chromatography and recrystallization, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

5-cyclopropyl-N-[(E)-(2-phenylmethoxyphenyl)methylideneamino]pyrazolidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxid